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Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Acetylcyclohexene (CAS No.
932-66-1), a versatile building block in organic synthesis. This document details its commercial
availability, key chemical and physical properties, and established experimental protocols for its
synthesis and use in further chemical transformations.

Commercial Availability

1-Acetylcyclohexene is readily available from a variety of chemical suppliers, catering to both
research and bulk quantity needs. Purity levels typically range from 96% to over 99%, with the
most common being 97%. The compound is generally supplied as a clear, slightly yellow liquid.

Table 1: Commercial Suppliers and Product Specifications
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) ) Available
Supplier Product Number Purity .
Quantities

Sigma-Aldrich A14405 97% 5g, 25g[1]
Thermo Scientific

_ 102500250 97% 5g, 25g[2][3]
Chemicals
Biosynth Carbosynth FA01013 - 5G[1]
Frontier Specialty

_ JK308289 97% 59[1]
Chemicals
CP Lab Safety - 97% 100g[4]
LEAP CHEM Co., Ltd. - 98% - 99% Inquire for bulk[5][6]
3B Pharmachem
(Wuhan) International - - Inquire for bulk[1]

Co.,Ltd.

Shanghai Hanhong

N - - Inquire for bulk[1]
Scientific Co.,Ltd.

Jinan Jiachang
Pharmaceutical - 99%+ HPLC Inquire for bulk[1]
Technology Co., Ltd.

Henan Fengda

) - 99% Inquire for bulk[1]
Chemical Co., Ltd.

Shaanxi Dideu New

. - 98.0% Inquire for bulk[1]
Materials Co. Ltd.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-Acetylcyclohexene is
essential for its safe handling, storage, and application in experimental work.

Table 2: Physicochemical Properties of 1-Acetylcyclohexene
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Property Value

Molecular Formula C8H120[1]1121[3]17]

Molecular Weight 124.18 g/mol [1][2][7][8]
Appearance Clear slightly yellow liquid[1]
Boiling Point 201-202 °C (lit.)[1][8]

Melting Point 73 °C[1][2]

Density 0.966 g/mL at 25 °C (lit.)[1][8]
Refractive Index n20/D 1.49 (lit.)[1][8]

Flash Point 66 °C (150.8 °F) - closed cup[8][9]
Storage Temperature 2-8°C[1]

Experimental Protocols
Synthesis of 1-Acetylcyclohexene from 1-
Ethynylcyclohexanol

A common and well-documented method for the preparation of 1-Acetylcyclohexene involves
the acid-catalyzed rearrangement of 1-ethynylcyclohexanol. The following protocol is adapted
from Organic Syntheses.

Experimental Procedure:

e In a 500-mL round-bottomed flask, combine 40 g (0.32 mole) of 1-ethynylcyclohexanol, 250
mL of dry benzene, and 10 g of phosphorus pentoxide.

e Add a boiling chip and attach a reflux condenser to the flask.
o Gently reflux the benzene solution on a steam cone for 2.5 hours.

 After the reaction period, cool the flask and decant the benzene solution from the
phosphorus pentoxide.
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e Wash the benzene solution once with 100 mL of a 5% sodium bicarbonate solution.

e Dry the organic layer over 15 g of anhydrous sodium sulfate.

 Remove the benzene by distillation at atmospheric pressure.

o Carefully fractionate the residue at reduced pressure through a 15-cm helix-packed column.

» Collect the product boiling at 85-88°C/22 mm Hg. The expected yield is between 22.5-28 g
(56—70%).

P205, Benzene Acid-Catalyzed Quench (NaHCO3) Distillation ISR
Reflux, 2.5h Rearrangement Dry (Na2S04) (Reduced Pressure) yiey

Click to download full resolution via product page

Synthesis of 1-Acetylcyclohexene Workflow.

Chemoenzymatic Synthesis of Enantiomeric, Bicyclic 8-
Halo-y-lactones

1-Acetylcyclohexene serves as a crucial starting material in multi-step syntheses. A notable
example is the chemoenzymatic synthesis of enantiomeric, bicyclic d-halo-y-lactones, which
possess biological activity. The initial steps of this synthesis, as described in a study by Mazur
et al., are outlined below.

Experimental Procedure (Initial Steps):

e Reduction of 1-Acetylcyclohexene: 1-Acetylcyclohexene is reduced to the corresponding
racemic alcohol, 1-(cyclohex-1-en-1-yl)ethanol.

o Enzymatic Kinetic Resolution: The racemic alcohol undergoes lipase-catalyzed kinetic
resolution to separate the enantiomers. This step is critical for establishing the
stereochemistry of the final products.
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o Chirality Transfer: The resolved enantiopure alcohol is then utilized in subsequent steps to
transfer its chirality to the target molecule.

This highlights the utility of 1-Acetylcyclohexene in accessing chiral molecules of biological
interest.

Safety and Handling

1-Acetylcyclohexene is a combustible liquid and may cause skin and eye irritation.[9]
Appropriate personal protective equipment, including safety goggles and chemical-resistant
gloves, should be worn when handling this compound. All work should be conducted in a well-
ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS)
provided by the supplier.

This guide provides a foundational understanding of 1-Acetylcyclohexene for laboratory and
research applications. For specific applications and more complex transformations, consulting
the primary literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 1-Acetylcyclohexene: Commercial
Availability, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328911#commercial-availability-of-1-
acetylcyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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